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Compound of Interest

Compound Name: vU0467154

Cat. No.: B611758

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of VU0467154, a selective
positive allosteric modulator (PAM) of the M4 muscarinic acetylcholine receptor (MAChR), in
fear conditioning studies. This document outlines the compound’'s mechanism of action,
detailed experimental protocols, and a summary of key quantitative data from preclinical
studies.

Introduction to VU0467154

VU0467154 is a potent and selective M4 receptor PAM that enhances the receptor's response
to the endogenous neurotransmitter acetylcholine.[1][2][3][4] It does not activate the receptor
directly but increases its affinity for acetylcholine and/or the efficiency of its coupling to G
proteins.[2] This selectivity for the M4 receptor over other muscarinic subtypes (M1-M3, M5)
makes it a valuable tool for investigating the role of M4 receptor signaling in various
physiological and pathological processes, including learning and memory.

In the context of fear conditioning, a widely used behavioral paradigm to study associative
learning and memory, VU0467154 has been shown to enhance the acquisition of both
contextual and cue-mediated fear memories. This suggests that potentiation of M4 receptor
signaling can modulate the neural circuits underlying fear memory formation.

Mechanism of Action and Signhaling Pathways
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The M4 muscarinic acetylcholine receptor is a G protein-coupled receptor (GPCR)
predominantly coupled to Gai/o proteins. Activation of the M4 receptor, potentiated by
VU0467154, leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular
cyclic adenosine monophosphate (CAMP) levels. This primary signaling cascade can influence
a variety of downstream cellular processes.

Furthermore, M4 receptor activation can engage other signaling pathways, including the
phosphoinositide 3-kinase (PI3K)/Akt pathway, which in turn can inhibit glycogen synthase
kinase 3 (GSK3pB). GSK3p is a key regulator of numerous cellular functions, and its inhibition
has been implicated in synaptic plasticity and memory formation. The central amygdala, a
critical brain region for fear processing, shows altered M4 receptor expression following chronic
alcohol exposure, and activation of M4 receptors in this region can reduce stress-induced
alcohol seeking, highlighting its role in emotional regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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